Cas no 1806059-07-3 (4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806059-07-3
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4851966
• Update Time: 2025-10-18

4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C7H5BrF2N2O2/c8-3-4(11)2(6(9)10)1-12-5(3)7(13)14/h1,6H,(H2,11,12)(H,13,14)
• InChI Key： DULPLERGJGINCP-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NC=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxylic acid

Recent Advances in the Study of 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1806059-07-3)

The compound 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1806059-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of this compound as a versatile building block in medicinal chemistry. Researchers have explored its utility in the synthesis of novel small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its application in the development of kinase inhibitors, where the difluoromethyl group was found to enhance binding affinity and metabolic stability. The study also reported improved pharmacokinetic properties, making it a valuable candidate for further optimization.

In addition to its role in kinase inhibition, 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxylic acid has been investigated for its potential in antimicrobial and anticancer therapies. A recent preprint on bioRxiv detailed its efficacy against multidrug-resistant bacterial strains, with the bromo and difluoromethyl substituents contributing to its broad-spectrum activity. Furthermore, preliminary in vitro studies have shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as a scaffold for oncology drug development.

The synthetic pathways for this compound have also been a focus of recent research. A 2024 publication in Organic Letters described a novel, high-yield synthesis method that minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. This advancement not only improves the scalability of production but also reduces environmental impact, addressing a critical challenge in industrial applications.

Despite these promising findings, challenges remain in the clinical translation of derivatives based on this compound. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles, with several patents filed in the past year for novel derivatives and formulations.

In conclusion, 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxylic acid represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to antimicrobial activity, underscore its versatility as a pharmacophore. Continued exploration of its synthetic routes and biological mechanisms will likely yield further breakthroughs, positioning it as a key player in the development of next-generation therapeutics.